Cas no 1805283-69-5 (4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine)

4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine is a halogenated pyridine derivative featuring both amino and difluoromethyl functional groups. Its unique structure, incorporating bromine substituents at the 3- and 6-positions, enhances reactivity in cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The aminomethyl group provides a versatile handle for further derivatization, while the difluoromethyl moiety contributes to metabolic stability and lipophilicity in target molecules. This compound is particularly useful in the development of bioactive molecules, where selective functionalization and halogenated scaffolds are critical. Its well-defined reactivity profile ensures consistent performance in synthetic applications.
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine structure
1805283-69-5 structure
Product Name:4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine
CAS No:1805283-69-5
MF:C7H6Br2F2N2
MW:315.94074678421
CID:4852302
Update Time:2025-05-23

4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine
    • Inchi: 1S/C7H6Br2F2N2/c8-4-1-3(2-12)5(9)6(13-4)7(10)11/h1,7H,2,12H2
    • InChI Key: CYZUZPCIBIVEEU-UHFFFAOYSA-N
    • SMILES: BrC1C(C(F)F)=NC(=CC=1CN)Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9

4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029070969-250mg
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine
1805283-69-5 97%
250mg
$504.00 2022-04-01
Alichem
A029070969-500mg
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine
1805283-69-5 97%
500mg
$855.75 2022-04-01
Alichem
A029070969-1g
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine
1805283-69-5 97%
1g
$1,490.00 2022-04-01

Additional information on 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine

4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine, with the CAS number 1805283-69-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into the properties, synthesis, and applications of this compound, as well as recent advancements in its research.

The molecular structure of 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine consists of a pyridine ring with substituents at positions 2, 3, 4, and 6. The presence of aminomethyl and difluoromethyl groups introduces unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such functional groups in modulating the reactivity and selectivity of pyridine derivatives in various chemical reactions.

One of the key areas of research on this compound involves its synthesis. Traditional methods often involve multi-step processes that require precise control over reaction conditions to achieve high yields. However, recent advancements have introduced more efficient synthetic routes that utilize catalytic systems or microwave-assisted synthesis. These methods not only improve yield but also reduce reaction time, making them more suitable for large-scale production.

The physical and chemical properties of 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine have been extensively studied. Its solubility in various solvents, melting point, and thermal stability are critical factors that influence its applicability in different industrial settings. For instance, its high thermal stability makes it a candidate for use in high-temperature applications such as polymerization catalysts or flame retardants.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been explored as a potential precursor for drug development due to its ability to form bioactive intermediates. Additionally, its unique electronic properties make it a valuable component in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Recent research has also highlighted its potential use in energy storage technologies, particularly in the development of more efficient batteries and supercapacitors.

The biological activity of 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine is another area of intense research interest. Studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to inhibit specific enzymes involved in metabolic pathways has opened up new avenues for drug discovery.

In conclusion, 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine is a versatile compound with a wide range of potential applications across multiple industries. Its unique structural features and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.

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